Cas no 2448-47-7 (Cholan-24-oic acid,3,6-dihydroxy-, (3b,5a,6b)- (9CI))

• Product Name: Cholan-24-oic acid,3,6-dihydroxy-, (3b,5a,6b)- (9CI)
• CAS No: 2448-47-7
• MF: C₂₄H₄₀O₄
• MW: 392.572008132935
• CID: 274137
• PubChem ID: 227030
• Update Time: 2025-04-19

Cholan-24-oic acid,3,6-dihydroxy-, (3b,5a,6b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic acid,3,6-dihydroxy-, (3b,5a,6b)- (9CI)
• 17ALPHA-METHYLANDROSTENDIOL DIPROPIONATE
• 17a-Methyl-5-androstene-3B,17B-diol Dipropionate
• 17-Methylandrost-5-ene-3b,17b-diol dipropionate
• dipropanoate
• Methylandrostendiol dipropionate
• DTXSID501243565
• Cholan-24-oic acid, 3,6-dihydroxy-, (3beta,5alpha,6beta)-
• Q63392618
• NSC18160
• 3b,6b-(OH)2-5a-cholanic acid
• NSC-18160
• 3beta,6beta-Dihydroxy-5alpha-cholan-24-oic Acid
• LMST04010031
• 2448-47-7

• Inchi： 1S/C24H40O4/c1-14(4-7-22(27)28)17-5-6-18-16-13-21(26)20-12-15(25)8-10-24(20,3)19(16)9-11-23(17,18)2/h14-21,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15+,16+,17-,18+,19+,20-,21-,23-,24-/m1/s1
• InChI Key： DGABKXLVXPYZII-VDMUPYQOSA-N
• SMILES： O[C@@H]1C[C@@H]2[C@H](CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)O)CC[C@H]32)[C@@]2(C)CC[C@@H](C[C@@H]21)O

Computed Properties

• Exact Mass: 392.2928
• Monoisotopic Mass: 392.293
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.128
• Boiling Point: 547.1°Cat760mmHg
• Flash Point: 298.8°C
• Refractive Index: 1.543
• PSA: 77.76
• LogP: 4.47790